Cas no 593269-12-6 (Benzamide,2-fluoro-N-[3-[[4-(2-methylbenzoyl)-2-thiazolyl]amino]propyl]-)

• Product Name: Benzamide,2-fluoro-N-[3-[[4-(2-methylbenzoyl)-2-thiazolyl]amino]propyl]-
• CAS No: 593269-12-6
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 1614376
• Update Time: 2024-09-13

Benzamide,2-fluoro-N-[3-[[4-(2-methylbenzoyl)-2-thiazolyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-fluoro-N-[3-[[4-(2-methylbenzoyl)-2-thiazolyl]amino]propyl]-
• Benzamide, 2-fluoro-N-[3-[[4-(2-methylbenzoyl)-2-thiazolyl]amino]propyl]-

• Inchi： 1S/C21H20FN3O2S/c1-14-7-2-3-8-15(14)19(26)18-13-28-21(25-18)24-12-6-11-23-20(27)16-9-4-5-10-17(16)22/h2-5,7-10,13H,6,11-12H2,1H3,(H,23,27)(H,24,25)
• InChI Key： AFPVMNCFVUGXPS-UHFFFAOYSA-N
• SMILES： C(NCCCNC1=NC(C(=O)C2=CC=CC=C2C)=CS1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 397.1262

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• PSA: 71.09
• pka: 13.79±0.46(Predicted)